Cas no 2191265-61-7 (3-(thiophen-3-yl)-N-4-(trifluoromethyl)phenylpyrrolidine-1-carboxamide)

3-(Thiophen-3-yl)-N-4-(trifluoromethyl)phenylpyrrolidine-1-carboxamide is a heterocyclic compound featuring a pyrrolidine core substituted with a thiophene moiety and an aromatic carboxamide group containing a trifluoromethyl substituent. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethyl group. The thiophene and pyrrolidine rings contribute to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting CNS or inflammatory pathways. Its well-defined stereochemistry and modular scaffold make it suitable for structure-activity relationship (SAR) studies. The compound’s synthetic accessibility and functional group compatibility further underscore its utility in drug discovery and agrochemical research.

3-(thiophen-3-yl)-N-4-(trifluoromethyl)phenylpyrrolidine-1-carboxamide structure

2191265-61-7 structure

Product Name:3-(thiophen-3-yl)-N-4-(trifluoromethyl)phenylpyrrolidine-1-carboxamide

CAS No:2191265-61-7

MF:C₁₆H₁₅F₃N₂OS

MW:340.363312959671

CID:5337688

Update Time:2025-06-09

3-(thiophen-3-yl)-N-4-(trifluoromethyl)phenylpyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-(thiophen-3-yl)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide
- 3-thiophen-3-yl-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide
- 3-(thiophen-3-yl)-N-4-(trifluoromethyl)phenylpyrrolidine-1-carboxamide
- Inchi： 1S/C16H15F3N2OS/c17-16(18,19)13-1-3-14(4-2-13)20-15(22)21-7-5-11(9-21)12-6-8-23-10-12/h1-4,6,8,10-11H,5,7,9H2,(H,20,22)
- InChI Key： LQQYAHJBCNXUGS-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C1CN(C(NC2C=CC(C(F)(F)F)=CC=2)=O)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 424
XLogP3: 3.6
Topological Polar Surface Area: 60.6

3-(thiophen-3-yl)-N-4-(trifluoromethyl)phenylpyrrolidine-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6553-0808-2μmol	3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide	2191265-61-7	2μmol	$57.0	2023-09-08
Life Chemicals	F6553-0808-5μmol	3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide	2191265-61-7	5μmol	$63.0	2023-09-08
Life Chemicals	F6553-0808-10μmol	3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide	2191265-61-7	10μmol	$69.0	2023-09-08
Life Chemicals	F6553-0808-20μmol	3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide	2191265-61-7	20μmol	$79.0	2023-09-08
Life Chemicals	F6553-0808-1mg	3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide	2191265-61-7	1mg	$54.0	2023-09-08
Life Chemicals	F6553-0808-2mg	3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide	2191265-61-7	2mg	$59.0	2023-09-08
Life Chemicals	F6553-0808-3mg	3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide	2191265-61-7	3mg	$63.0	2023-09-08
Life Chemicals	F6553-0808-4mg	3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide	2191265-61-7	4mg	$66.0	2023-09-08
Life Chemicals	F6553-0808-5mg	3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide	2191265-61-7	5mg	$69.0	2023-09-08
Life Chemicals	F6553-0808-10mg	3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide	2191265-61-7	10mg	$79.0	2023-09-08